DUBs-IN-1

• IUPAC Name: (9E)-9-phenylmethoxyiminoindeno[1,2-b]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C20H11N5O/c21-10-16-17(11-22)24-20-18(23-16)14-8-4-5-9-15(14)19(20)25-26-12-13-6-2-1-3-7-13/h1-9H,12H2/b25-19+
• InChI Key: GKOWDIBLCDZJHF-NCELDCMTSA-N
• Canonical SMILES: C1=CC=C(C=C1)CON=C2C3=CC=CC=C3C4=NC(=C(N=C42)C#N)C#N
• Isomeric SMILES: C1=CC=C(C=C1)CO/N=C/2\C3=CC=CC=C3C4=NC(=C(N=C42)C#N)C#N
• Molecular Formula: C20H11N5O
• Molecular Weight: 337.3 g/mol

Description

HY-50736, also known as DUB-IN-1, is a small molecule inhibitor of ubiquitin-specific proteases (USPs), particularly targeting USP8 with an IC50 value of 0.85 μM . This compound is primarily used in scientific research to study the role of deubiquitinases in various cellular processes and diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of HY-50736 involves multiple steps, starting with the formation of the core structure, 9H-Indeno[1,2-b]pyrazine-2,3-dicarbonitrileThe final product is obtained after purification and characterization .

Industrial Production Methods

While specific industrial production methods for HY-50736 are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of automated synthesis equipment and stringent quality control measures .

Chemical Reactions Analysis

Types of Reactions

HY-50736 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: Nucleophilic and electrophilic substitution reactions are common for modifying the aromatic rings and other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions include various derivatives of HY-50736 with modified functional groups, which are used for further research and development .

Scientific Research Applications

HY-50736 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the mechanisms of deubiquitination and the role of USPs in cellular processes.

Biology: Employed in research to understand the regulation of protein degradation and its impact on cellular functions.

Medicine: Investigated for its potential therapeutic applications in cancer treatment, particularly in targeting USP8 to inhibit tumor growth.

Industry: Utilized in the development of new drugs and therapeutic agents targeting deubiquitinases.

Mechanism of Action

HY-50736 exerts its effects by inhibiting the activity of ubiquitin-specific proteases, particularly USP8. This inhibition disrupts the deubiquitination process, leading to the accumulation of ubiquitinated proteins. The compound affects various molecular targets and pathways, including the regulation of protein degradation, cell cycle progression, and apoptosis .

Comparison with Similar Compounds

Similar Compounds

USP7 Inhibitors: Compounds like P5091 and P22077 target USP7, another deubiquitinase, but have different specificity and potency compared to HY-50736.

USP14 Inhibitors: IU1 is a known inhibitor of USP14, with distinct molecular targets and effects.

Uniqueness of HY-50736

HY-50736 is unique due to its high specificity for USP8 and its potent inhibitory activity. This makes it a valuable tool for studying the role of USP8 in various diseases and for developing potential therapeutic agents targeting this enzyme .